Cas no 887587-98-6 (tert-butyl 3-(ethylamino)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(ethylamino)methylpiperidine-1-carboxylate
• CAS No: 887587-98-6
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 706621
• PubChem ID: 53249202
• Update Time: 2025-09-26

tert-butyl 3-(ethylamino)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-((ethylamino)methyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylicacid, 3-[(ethylamino)methyl]-, 1,1-dimethylethyl ester
• tert-butyl 3-(ethylaminomethyl)piperidine-1-carboxylate
• 3-Ethylaminomethyl-piperidine-1-carboxylic acid tert-butyl ester
• HT903
• tert-butyl 3-(ethylamino)methylpiperidine-1-carboxylate
• TERT-BUTYL 3-[(ETHYLAMINO)METHYL]PIPERIDINE-1-CARBOXYLATE
• tert-butyl3-((ethylamino)methyl)piperidine-1-carboxylate
• AKOS007930514
• EN300-182092
• AM101489
• FT-0688651
• SCHEMBL18768306
• 1-Boc-3-(Ethylaminomethyl)piperidine
• 887587-98-6
• tert-Butyl 3-((ethylamino)methyl) piperidine-1-carboxylate
• DTXSID10692899
• CS-0298693
• A25822

• MDL： MFCD06656625
• Inchi： 1S/C13H26N2O2/c1-5-14-9-11-7-6-8-15(10-11)12(16)17-13(2,3)4/h11,14H,5-10H2,1-4H3
• InChI Key： DJWOKZBYDLULCT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CNCC)C1)=O

Computed Properties

• Exact Mass: 242.19900
• Monoisotopic Mass: 242.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.8

Experimental Properties

• Density: 0.978
• PSA: 41.57000
• LogP: 2.57180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(ethylamino)methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(ethylamino)methylpiperidine-1-carboxylate (CAS No. 887587-98-6)

The compound tert-butyl 3-(ethylamino)methylpiperidine-1-carboxylate (CAS No. 887587-98-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This piperidine derivative is characterized by its unique structural features, including a tert-butyl carbamate group and an ethylamino substituent, which contribute to its versatility in synthetic applications. Researchers and industry professionals frequently search for this compound due to its potential role as an intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for tert-butyl 3-(ethylamino)methylpiperidine-1-carboxylate has surged, driven by its relevance in drug discovery and high-throughput screening. The compound's CAS No. 887587-98-6 is often queried in scientific databases, reflecting its importance in academic and industrial research. Its structural motif, combining a piperidine ring with an ethylamino side chain, makes it a valuable scaffold for designing molecules with enhanced pharmacokinetic properties. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek compounds with optimized bioavailability and selectivity.

One of the key advantages of tert-butyl 3-(ethylamino)methylpiperidine-1-carboxylate lies in its synthetic flexibility. The tert-butyloxycarbonyl (Boc) protecting group facilitates selective deprotection under mild conditions, enabling further functionalization. This feature is particularly valuable in peptide synthesis and the construction of heterocyclic compounds. Additionally, the ethylamino moiety introduces a basic nitrogen center, which can enhance interactions with biological targets, such as G-protein-coupled receptors (GPCRs) or ion channels. These attributes make the compound a focal point in studies related to neurodegenerative diseases and pain management.

The growing interest in 887587-98-6 is also evident in its applications within green chemistry initiatives. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and reducing reliance on hazardous reagents. This aligns with broader industry goals, such as sustainable pharmaceutical manufacturing and carbon footprint reduction. Furthermore, the compound's potential role in catalysis and ligand design has sparked investigations into its utility in asymmetric synthesis, a hot topic in modern organic chemistry.

From a commercial perspective, tert-butyl 3-(ethylamino)methylpiperidine-1-carboxylate is available through specialized chemical suppliers, often with detailed certificates of analysis (CoA) to ensure purity and consistency. Its CAS No. 887587-98-6 serves as a critical identifier for procurement and regulatory compliance. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, this compound is poised to remain a key player in the development of next-generation drugs. Its compatibility with combinatorial chemistry techniques further enhances its appeal for high-efficiency library generation.

In conclusion, tert-butyl 3-(ethylamino)methylpiperidine-1-carboxylate (CAS No. 887587-98-6) represents a multifaceted tool for chemists and pharmacologists. Its structural elegance, synthetic adaptability, and potential biological relevance underscore its value in contemporary research. Whether for lead optimization, mechanistic studies, or material science applications, this compound exemplifies the intersection of innovation and practicality in chemical science.